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Compound of Interest

Ethyl (3-
Compound Name:
(triethoxysilyl)propyl)carbamate

Cat. No.: B095803

In-Depth Technical Guide: Ethyl (3-
(triethoxysilyl)propyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
Ethyl (3-(triethoxysilyl)propyl)carbamate, a versatile organosilicon compound. This
document is intended for researchers, scientists, and professionals in drug development who
require precise data for experimental design and material characterization.

Physicochemical Data

The fundamental molecular properties of Ethyl (3-(triethoxysilyl)propyl)carbamate are
summarized below. These values are critical for stoichiometric calculations, analytical
characterization, and formulation development.
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Property Value

Molecular Formula C12H27NOSSI[1][2][3114]

Molecular Weight 293.43 g/mol [1][2][5]

IUPAC Name ethyl N-(3-triethoxysilylpropyl)carbamate[1]
CAS Number 17945-05-0[2][5]

Experimental Protocols & Methodologies

The determination of the molecular weight and formula of Ethyl (3-
(triethoxysilyl)propyl)carbamate is typically achieved through a combination of mass
spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination
e Objective: To determine the accurate molecular mass of the compound.

¢ Methodology: High-resolution mass spectrometry (HRMS), often coupled with techniques
like electrospray ionization (ESI), is employed.

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into the ESI source, where it is nebulized and ionized
to produce protonated molecules [M+H]+ or other adducts.

o Mass Analysis: The ions are guided into a mass analyzer (e.g., Time-of-Flight (TOF) or
Orbitrap), which separates them based on their mass-to-charge ratio (m/z).

o Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding
to the molecular ion. The accurate mass is then used to confirm the molecular weight. For
Ethyl (3-(triethoxysilyl)propyl)carbamate, a prominent peak would be expected around
m/z 294.1731, corresponding to the [M+H]+ ion.

2. Elemental Analysis for Molecular Formula Determination
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o Objective: To determine the empirical and molecular formula by quantifying the percentage of
each element (C, H, N, Si).

» Methodology: Combustion analysis is the standard method.

o Sample Preparation: A precisely weighed amount of the pure compound is placed in a tin
capsule.

o Combustion: The sample is combusted at high temperatures (typically >900°C) in a
stream of oxygen. This process converts carbon to CO2, hydrogen to H20, and nitrogen
to N2 gas. Silicon is converted to SiO2.

o Separation and Detection: The combustion gases are passed through a series of columns
to separate them. The amount of each gas is then quantified using thermal conductivity or
infrared detectors.

o Calculation: The weight percentages of C, H, and N are calculated. The percentage of
silicon can be determined from the residual SiO2 ash or by other methods like inductively
coupled plasma (ICP) spectroscopy. These percentages are then used to derive the
empirical formula, which, in conjunction with the molecular weight from mass
spectrometry, confirms the molecular formula as C12H27NO5S..

Logical Relationship Diagram

The following diagram illustrates the logical workflow for characterizing the fundamental
properties of a chemical compound like Ethyl (3-(triethoxysilyl)propyl)carbamate.
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Compound Characterization Workflow

Start with Pure Compound

Mass Spectrometry (HRMS) |

.

Determine Molecular Weight Determine Elemental Composition (%)

Elemental Analysis

Confirm Molecular Formula

Final Verified Structure

Click to download full resolution via product page

Caption: Workflow for determining molecular weight and formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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